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Compound of Interest

Compound Name: 3,3-Dibromopropenoic acid

Cat. No.: B074754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of dibromopropenoic

acid, focusing on their structural identification and the experimental protocols used for their

synthesis and differentiation. Dibromopropenoic acids are halogenated unsaturated carboxylic

acids with potential applications as intermediates in the synthesis of pharmaceuticals and other

fine chemicals. Understanding the distinct properties and identification methods for each

isomer is crucial for their effective utilization in research and development.

Isomers of Dibromopropenoic Acid
Dibromopropenoic acid (C₃H₂Br₂O₂) can exist as several structural and geometric isomers. The

primary isomers of interest are:

2,3-Dibromopropenoic Acid: This isomer exists as two geometric isomers due to the

presence of a carbon-carbon double bond.

(E)-2,3-Dibromopropenoic Acid: The bromine atoms are on opposite sides of the double

bond.

(Z)-2,3-Dibromopropenoic Acid: The bromine atoms are on the same side of the double

bond.
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3,3-Dibromopropenoic Acid: Both bromine atoms are attached to the same carbon atom at

the 3-position.

The structures of these isomers are depicted in the diagram below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b074754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

